(Z)-4-Octoxybut-2-EN-1-OL

• IUPAC Name: (Z)-4-octoxybut-2-en-1-ol
• InChI: InChI=1S/C12H24O2/c1-2-3-4-5-6-8-11-14-12-9-7-10-13/h7,9,13H,2-6,8,10-12H2,1H3/b9-7-
• InChI Key: KMDJWHQSIFNTID-CLFYSBASSA-N
• Canonical SMILES: CCCCCCCCOCC=CCO
• Isomeric SMILES: CCCCCCCCOC/C=C\CO
• Molecular Formula: C12H24O2
• Molecular Weight: 200.32 g/mol

Description

The compound identified as “(Z)-4-Octoxybut-2-EN-1-OL” is a chemical entity listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

Chemical Reactions Analysis

Types of Reactions

(Z)-4-Octoxybut-2-EN-1-OL undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions

The common reagents and conditions used in these reactions include:

Oxidizing agents: Such as potassium permanganate or hydrogen peroxide.

Reducing agents: Such as lithium aluminum hydride or sodium borohydride.

Substituting agents: Such as halogens or nucleophiles.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield an oxidized derivative of this compound, while reduction may yield a reduced derivative.

Scientific Research Applications

(Z)-4-Octoxybut-2-EN-1-OL has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and mechanisms of action.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism by which (Z)-4-Octoxybut-2-EN-1-OL exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to various biological and chemical effects, depending on the context of its use. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (Z)-4-Octoxybut-2-EN-1-OL include other chemical entities with comparable structures and properties. These compounds may share similar functional groups or chemical backbones.

Uniqueness

This compound is unique due to its specific chemical structure and properties, which differentiate it from other similar compounds. This uniqueness makes it valuable for specific applications in scientific research and industry.

Conclusion

This compound is a versatile compound with significant potential in various scientific research fields. Its unique chemical properties and potential applications make it a valuable subject of study in chemistry, biology, medicine, and industry. Further research into its synthesis, reactions, and mechanisms of action will continue to uncover new insights and applications for this compound.